Cas no 2172443-85-3 (8-methyl-8-azabicyclo3.2.1octane-3-sulfonyl fluoride)

• Product Name: 8-methyl-8-azabicyclo3.2.1octane-3-sulfonyl fluoride
• CAS No: 2172443-85-3
• MF: C₈H₁₄FNO₂S
• MW: 207.265664577484
• CID: 5978930
• PubChem ID: 165523060
• Update Time: 2025-10-30

8-methyl-8-azabicyclo3.2.1octane-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 8-methyl-8-azabicyclo3.2.1octane-3-sulfonyl fluoride
• 8-methyl-8-azabicyclo[3.2.1]octane-3-sulfonyl fluoride
• 2172443-85-3
• EN300-1451076

• Inchi： 1S/C8H14FNO2S/c1-10-6-2-3-7(10)5-8(4-6)13(9,11)12/h6-8H,2-5H2,1H3
• InChI Key： FEPMVRDDMGSNGX-UHFFFAOYSA-N
• SMILES： S(C1CC2CCC(C1)N2C)(=O)(=O)F

Computed Properties

• Exact Mass: 207.07292802g/mol
• Monoisotopic Mass: 207.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 8-methyl-8-azabicyclo3.2.1octane-3-sulfonyl fluoride

Professional Introduction to 8-Methyl-8-Azabicyclo[3.2.1]Octane-3-Sulfonyl Fluoride (CAS No. 2172443-85-3)

8-Methyl-8-Azabicyclo[3.2.1]Octane-3-Sulfonyl Fluoride, with the CAS number 2172443-85-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic sulfonamides, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including its bicyclic framework and the presence of a sulfonyl fluoride group, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The< strong> bicyclic scaffold of 8-Methyl-8-Azabicyclo[3.2.1]Octane-3-Sulfonyl Fluoride contributes to its stability and reactivity, making it a versatile building block for further chemical modifications. The< strong> sulfonyl fluoride moiety is particularly noteworthy, as it can undergo various transformations under controlled conditions, allowing for the introduction of different functional groups that may enhance the biological activity of the resulting compounds.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. These derivatives have shown promise in treating various diseases, including infectious diseases, cancer, and inflammatory disorders. The< strong> 8-methyl substituent in the molecule may play a crucial role in modulating the pharmacokinetic properties of the compound, potentially improving its bioavailability and therapeutic efficacy.

One of the most compelling aspects of 8-Methyl-8-Azabicyclo[3.2.1]Octane-3-Sulfonyl Fluoride is its potential as a precursor in the synthesis of enzyme inhibitors. Enzyme inhibition is a key strategy in drug design, as targeting specific enzymes can disrupt disease pathways and lead to effective treatments. The< strong> sulfonyl fluoride group is known to be a powerful tool in enzyme inhibition due to its ability to form stable covalent bonds with catalytic residues in enzymes. This interaction can lead to the development of highly potent and selective inhibitors.

Recent studies have highlighted the importance of< strong> bicyclic sulfonamides in drug discovery. These compounds often exhibit enhanced binding affinity and selectivity compared to their acyclic counterparts. The rigid structure provided by the bicyclic framework helps to optimize interactions with biological targets, while the presence of polar functional groups such as sulfonyl fluorides enhances solubility and bioavailability.

The< strong> fluorine atom in the sulfonyl fluoride group is a key feature that contributes to the unique properties of this compound. Fluorine atoms are known to influence both the electronic and steric properties of molecules, which can significantly impact their biological activity. In particular, fluorine substitution can increase metabolic stability, improve binding affinity, and alter pharmacokinetic profiles.

In conclusion, 8-Methyl-8-Azabicyclo[3.2.1]Octane-3-Sulfonyl Fluoride (CAS No. 2172443-85-3) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the< strong> bicyclic scaffold ,< strong> sulfonyl fluoride moiety, and< strong> 8-methyl substituent, make it a valuable intermediate for synthesizing biologically active agents. Further research is warranted to explore its full therapeutic potential and to develop novel drugs based on this compound.